Cas no 597-82-0 (Triphenyl Phosphorothioate)

Triphenyl Phosphorothioate structure

Product Name:Triphenyl Phosphorothioate

CAS No:597-82-0

Molecular Formula:C₁₈H₁₅O₃PS

Molecular Weight:342.3487

MDL:MFCD00401249

CID:369830

PubChem ID:69011

Triphenyl Phosphorothioate Properties

Names and Identifiers

- Phosphorothioic acid,O,O,O-triphenyl ester
- TRIPHENYL PHOSPHOROTHIONATE
- O,O,O-triphenyl phosphorothioate
- O,O,O-Triphenylthiophosphat
- O,O,O-triphenylthiophosphate
- thiophosphoric acid O,O',O''-triphenyl ester
- thiophosphoric acid tri-O-phenyl ester
- Thiophosphoric acid triphenyl ester
- Thiophosphorsaeure-O,O',O''-triphenylester
- Triphenoxyphosphine sulfide
- triphenyl phosphorothioate
- TRIPHENYLTHIOPHOSPHATE
- tris(O-phenyl)phosphorothionate
- tris(phenoxy)-thioxo-phosphorane
- NSC 57867
- T 309
- T 309 (antiwear additive)
- Irgalube TPPT
- Triphenyl thiophosphate
- Phosphorothioic acid, O,O,O-triphenyl ester
- O,O,O-Triphenyl thiophosphate
- TRIPHENYLPHOSPHOROTHIONATE
- O,O,O-Triphenylphosphorothioate
- Phenyl phosphorothioate, (PhO)3PS
- VH6AV8E2IT
- triphenylthiophosphat
- Tris(phenoxy)-sulfanylidenephosphorane
- tri
- Oprea1_359101
- SCHEMBL40604
- NCIOpen2_007475
- CCG-2159
- UNII-VH6AV8E2IT
- CS-0362566
- NSC-57867
- DTXSID4029191
- O,O-Triphenyl thiophosphate
- AI3-08872
- EC 209-909-9
- TRIPHENYLPHOSPHOROTHIOATE, O,O,O-
- Phosphorothioic acid,O,O-triphenyl ester
- 27214-25-1
- EINECS 209-909-9
- triphenoxy(sulfanylidene)-lambda5-phosphane
- NS00002899
- W-105301
- NSC57867
- CBDivE_013862
- Q27291831
- D97191
- 597-82-0
- O,O-Triphenylphosphorothioate
- AKOS028110142
- IKXFIBBKEARMLL-UHFFFAOYSA-N
- +Expand
- MDL： MFCD00401249
- InChIKey： IKXFIBBKEARMLL-UHFFFAOYSA-N
- Inchi： 1S/C18H15O3PS/c23-22(19-16-10-4-1-5-11-16,20-17-12-6-2-7-13-17)21-18-14-8-3-9-15-18/h1-15H
- SMILES： S=P(OC1C([H])=C([H])C([H])=C([H])C=1[H])(OC1C([H])=C([H])C([H])=C([H])C=1[H])OC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 342.04800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 342.048
Heavy Atom Count: 23
Complexity: 329
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 59.8

Experimental Properties

LogP: 6.09850
PSA: 69.59000
Refractive Index: 1.639
Boiling Point: 432.1°Cat760mmHg
Melting Point: 53 ºC
Flash Point: 215.1°C
Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),

Triphenyl Phosphorothioate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003AZZ-1g	Triphenyl Phosphorothionate	597-82-0	95%	1g	$52.00
A2B Chem LLC	AB53423-1g	Triphenyl Phosphorothionate	597-82-0	95%	1g	$40.00
Aaron	AR003B8B-25g	Triphenyl Phosphorothionate	597-82-0	98%	25g	$5.00
eNovation Chemicals LLC	D146180-100g	TRIPHENYLPHOSPHOROTHIONATE	597-82-0	98%	100g	$295	2022-09-07
TRC	T809005-25mg	Triphenyl Phosphorothioate	597-82-0		25mg	$ 111.00	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O906964-1g	O,O,O-triphenyl phosphorothioate	597-82-0	95%	1g	2,808.00

Triphenyl Phosphorothioate Synthesis

Synthetic Circuit 1

137-26-8

101-02-0

597-82-0

97-74-5

Reaction Conditions

1.1 Solvents: Acetonitrile ; 10 h, 80 °C
1.1 Solvents: Acetonitrile ; 10 h, 80 °C
1.1 Solvents: Acetonitrile ; 1 min, 80 °C; 10 h, 80 °C

Reference

: One-Step Simultaneous Synthesis of an Industrially Important Rubber Accelerator and a Lubricant Additive by Disulfide Bond ContractionOne-Step Simultaneous Synthesis of an Industrially Important Rubber Accelerator and a Lubricant Additive by Disulfide Bond ContractionGreen method for the simultaneous production of rubber accelerator tetramethylthiuram monosulfide and lubricating oil additive triphenyl thiophosphate

Xu, Hao-Xing; et al Xu, Hao-Xing; et al, Synlett, 2023, 34(1), 57-62

Triphenyl Phosphorothioate Preparation Products

Triphenyl Phosphorothioate Suppliers

HANG ZHOU SHI TE AN HUA GONG Co., Ltd.

Audited Supplier

(CAS:597-82-0)

MR./MRS.:LI AN

Phone:17681825664

Email:shiteranchem@163.com

Triphenyl Phosphorothioate Related Literature

1. Organophosphorus compounds. Part CXXXVI. Thiopyrophosphate synthesis by condensation of oxophosphoranesulphenyl chlorides with trialkyl phosphites and their structural analogues

J. Michalski,A. Skrowrońska J. Chem. Soc. C 1970 703

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